Cas no 89444-94-0 (1-Butanone, 1,3-bis(2,4,6-trimethoxyphenyl)-)

• Product Name: 1-Butanone, 1,3-bis(2,4,6-trimethoxyphenyl)-
• CAS No: 89444-94-0
• MF: C₂₂H₂₈O₇
• MW: 404.453527450562
• CID: 600383
• PubChem ID: 53761344
• Update Time: 2025-04-19

1-Butanone, 1,3-bis(2,4,6-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1,3-bis(2,4,6-trimethoxyphenyl)-
• 1,3-bis(2,4,6-trimethoxyphenyl)butan-1-one
• SCHEMBL7198348
• 89444-94-0
• DTXSID50706469

• Inchi： 1S/C22H28O7/c1-13(21-17(26-4)9-14(24-2)10-18(21)27-5)8-16(23)22-19(28-6)11-15(25-3)12-20(22)29-7/h9-13H,8H2,1-7H3
• InChI Key： DICMVECOVGOJHA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(C)CC(C1C(=CC(=CC=1OC)OC)OC)=O)OC)OC

Computed Properties

• Exact Mass: 404.184
• Monoisotopic Mass: 404.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids